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Compound of Interest

Compound Name: 4-Methyl-5-nitroimidazole

Cat. No.: B043955 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 4-
Methyl-5-nitroimidazole, a heterocyclic organic compound utilized in various research and

development applications. Due to its chemical nature, proper handling and safety protocols are

imperative to ensure the well-being of laboratory personnel and the integrity of experimental

outcomes. This document outlines the known hazards, exposure controls, and emergency

procedures associated with this compound, supplemented with available toxicological data and

standardized experimental protocols.

Physicochemical and Toxicological Properties
A summary of the key physicochemical and toxicological data for 4-Methyl-5-nitroimidazole is

presented below. It is important to note that while some data is specific to this compound, other

information is derived from related nitroimidazole compounds and should be interpreted with

caution.

Table 1: Physicochemical Properties of 4-Methyl-5-nitroimidazole
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Property Value Reference

Molecular Formula C₄H₅N₃O₂ [1][2]

Molecular Weight 127.10 g/mol [1][2]

Appearance
Beige to yellow or orange

crystalline solid/powder
[3]

Melting Point 251-255 °C [4]

Solubility
Soluble in polar solvents like

water and alcohols.
[3]

CAS Number 14003-66-8 [1][2]

Table 2: Toxicological Data for 4-Methyl-5-nitroimidazole and Related Compounds

Parameter Value Species Method/Reference

Acute Oral Toxicity

(LD50)

1540 mg/kg (for 2-

Methyl-4-

nitroimidazole)

Not specified [5]

Skin

Corrosion/Irritation

Causes skin irritation

(H315)
Not specified [1][6]

Serious Eye

Damage/Irritation

Causes serious eye

irritation (H319)
Not specified [1][6]

Specific Target Organ

Toxicity (Single

Exposure)

May cause respiratory

irritation (H335)
Not specified [1][6]

Genotoxicity/Mutageni

city

Data for

nitroimidazoles is

conflicting and

compound-dependent.

Some derivatives

show mutagenic and

genotoxic potential.

Varies [7][8][9]
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Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 4-Methyl-5-nitroimidazole is classified with the following hazards:

Acute toxicity, Oral (Category 4), H302: Harmful if swallowed.[10][11]

Skin irritation (Category 2), H315: Causes skin irritation.[1][6]

Eye irritation (Category 2), H319: Causes serious eye irritation.[1][6]

Specific target organ toxicity - Single exposure (Category 3), Respiratory tract irritation,

H335: May cause respiratory irritation.[1][6]

Signal Word: Warning[11]

Pictograms:

GHS07: Exclamation mark[4]

Handling and Storage
Proper handling and storage procedures are critical to minimize exposure and maintain the

chemical's integrity.

3.1. Handling

Work in a well-ventilated area, preferably in a chemical fume hood.

Avoid generation of dust.

Use appropriate personal protective equipment (PPE), including safety glasses with side

shields or goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[12]

Wash hands thoroughly after handling.[12]

Avoid contact with skin, eyes, and clothing.

Do not eat, drink, or smoke in the laboratory.
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3.2. Storage

Store in a cool, dry, and well-ventilated area.

Keep container tightly closed.

Store away from incompatible materials such as strong oxidizing agents.[10][12]

Exposure Controls and Personal Protection
Engineering controls and personal protective equipment are essential to prevent exposure.

4.1. Engineering Controls

Use of a chemical fume hood is recommended for all operations involving this compound.

Ensure eyewash stations and safety showers are readily accessible.

4.2. Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Skin Protection: Wear nitrile or other chemically resistant gloves. Wear a lab coat or other

protective clothing.[12]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, use a

NIOSH-approved particulate respirator.[12]

First-Aid and Emergency Procedures
5.1. First-Aid Measures

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[12][13]

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.[13]
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids occasionally. Seek immediate medical attention.[13]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 2-4 cupfuls of water or milk to drink. Seek immediate medical attention.

5.2. Fire-Fighting Measures

Suitable Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or alcohol-

resistant foam.[12]

Specific Hazards: During a fire, irritating and toxic gases such as nitrogen oxides and carbon

oxides may be generated.[10]

Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[12]

5.3. Accidental Release Measures

Personal Precautions: Evacuate the area. Wear appropriate PPE as described in Section 4.

Avoid breathing dust.[12]

Environmental Precautions: Prevent the material from entering drains or waterways.

Methods for Cleaning Up: Carefully sweep up the spilled solid material, avoiding dust

generation, and place it in a suitable, labeled container for disposal.[12]

Mechanism of Toxicity: Reductive Activation of 5-
Nitroimidazoles
The toxicity of 5-nitroimidazole compounds is generally attributed to the reductive activation of

the nitro group. This process is more likely to occur in hypoxic (low oxygen) environments, such

as those found in anaerobic bacteria or tumor cells, which explains their selective toxicity. The

reduction of the nitro group leads to the formation of highly reactive nitroso and hydroxylamine

intermediates, as well as nitro radical anions. These reactive species can covalently bind to

and damage cellular macromolecules, including DNA, leading to strand breaks and cell death.

[14][15][16][17]
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Caption: Reductive activation pathway of 5-nitroimidazoles leading to cytotoxicity.

Experimental Protocols for Safety Assessment
The following sections outline general methodologies for key toxicological assessments. These

are based on standardized guidelines and should be adapted for the specific properties of 4-
Methyl-5-nitroimidazole.

7.1. In Vitro Cytotoxicity Assay (MTT Assay)

This protocol provides a framework for assessing the cytotoxic potential of 4-Methyl-5-
nitroimidazole on a mammalian cell line.

Methodology:

Cell Culture: Plate a suitable cell line (e.g., HepG2, HEK293) in a 96-well plate at a

predetermined density and allow them to adhere overnight.

Compound Preparation: Prepare a stock solution of 4-Methyl-5-nitroimidazole in a suitable

solvent (e.g., DMSO). Make serial dilutions in culture medium to achieve the desired final

concentrations.

Treatment: Remove the old medium from the cells and add the medium containing the

different concentrations of the test compound. Include vehicle-only controls and untreated

controls.

Incubation: Incubate the cells for a specified period (e.g., 24, 48, or 72 hours) at 37°C in a

humidified atmosphere with 5% CO₂.
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MTT Addition: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

solution to each well and incubate for 2-4 hours to allow for the formation of formazan

crystals by viable cells.

Solubilization: Remove the MTT-containing medium and add a solubilization solution (e.g.,

DMSO or isopropanol with HCl) to dissolve the formazan crystals.

Absorbance Measurement: Measure the absorbance of the colored solution at a wavelength

of 570 nm using a microplate reader.

Data Analysis: Calculate cell viability as a percentage of the untreated control and determine

the IC50 value (the concentration that inhibits 50% of cell growth).
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Caption: Experimental workflow for the MTT cytotoxicity assay.
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7.2. Skin Irritation Testing (In Vitro - OECD TG 439)

This protocol is based on the Reconstructed Human Epidermis (RhE) test method for

assessing skin irritation potential.[18][19]

Methodology:

Tissue Preparation: Use commercially available reconstructed human epidermis models.

Equilibrate the tissues according to the manufacturer's instructions.

Compound Application: Apply a defined amount of 4-Methyl-5-nitroimidazole (neat or in a

suitable vehicle) directly to the surface of the epidermis tissue.

Exposure: Expose the tissues to the test chemical for a specified duration (e.g., 60 minutes)

at 37°C and 5% CO₂.

Washing: Thoroughly rinse the tissues to remove the test chemical.

Post-incubation: Transfer the tissues to fresh medium and incubate for a recovery period

(e.g., 42 hours).

Viability Assessment (MTT Assay): Transfer the tissues to an MTT solution and incubate for

3 hours. Extract the formazan and measure the absorbance at 570 nm.

Data Analysis: Calculate the mean tissue viability relative to the negative control. A viability of

≤ 50% indicates that the substance is an irritant.[19]

7.3. Eye Irritation Testing (In Vitro - OECD TG 492)

This protocol is based on the Reconstructed human Cornea-like Epithelium (RhCE) test

method for identifying chemicals that can induce serious eye damage.[18]

Methodology:

Tissue Preparation: Use commercially available RhCE models and equilibrate them as per

the manufacturer's protocol.
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Compound Application: Apply the test chemical to the epithelial surface of the cornea

models.

Exposure: Expose the tissues for a defined period (e.g., 30 minutes).

Washing: Rinse the tissues to remove the test substance.

Post-incubation: Incubate the tissues in fresh medium for a recovery period.

Viability Assessment (MTT Assay): Determine tissue viability using the MTT assay as

described for skin irritation.

Data Analysis: Calculate the mean tissue viability relative to the negative control. A viability of

≤ 60% after treatment is indicative of an eye irritant.

Disposal Considerations
Dispose of waste material in accordance with all applicable federal, state, and local

environmental regulations. Chemical waste should be handled by a licensed professional

waste disposal service.[12]

Conclusion
4-Methyl-5-nitroimidazole is a compound that requires careful handling due to its potential

health hazards. Researchers, scientists, and drug development professionals must adhere to

the safety precautions outlined in this guide to minimize risks. This includes the use of

appropriate engineering controls and personal protective equipment, as well as following

established protocols for handling, storage, and disposal. While comprehensive toxicological

data for this specific compound is limited, the information available for the broader class of

nitroimidazoles suggests a need for caution, particularly regarding potential genotoxicity. The

experimental protocols provided offer a starting point for conducting necessary safety

assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 12 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC6598759/
https://www.benchchem.com/product/b043955?utm_src=pdf-body
https://www.benchchem.com/product/b043955?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

2. Substance Registry Services | US EPA [cdxapps.epa.gov]

3. RTECS NUMBER-NI3345100-Chemical Toxicity Database [drugfuture.com]

4. ntp.niehs.nih.gov [ntp.niehs.nih.gov]

5. pharmacopoeia.com [pharmacopoeia.com]

6. 4-Methyl-5-nitroimidazole | C4H5N3O2 | CID 86278103 - PubChem
[pubchem.ncbi.nlm.nih.gov]

7. Studies of genotoxicity and mutagenicity of nitroimidazoles: demystifying this critical
relationship with the nitro group - PMC [pmc.ncbi.nlm.nih.gov]

8. researchgate.net [researchgate.net]

9. scielo.br [scielo.br]

10. cdhfinechemical.com [cdhfinechemical.com]

11. fishersci.com [fishersci.com]

12. In vitro genotoxicity of nitroimidazoles as a tool in the search of new trypanocidal agents
- PMC [pmc.ncbi.nlm.nih.gov]

13. Integrated Genotoxicity Testing of three anti-infective drugs using the TGx-DDI
transcriptomic biomarker and high-throughput CometChip® assay in TK6 cells - PMC
[pmc.ncbi.nlm.nih.gov]

14. benchchem.com [benchchem.com]

15. Mechanism of toxicity of nitro compounds used in the chemotherapy of trichomoniasis -
PMC [pmc.ncbi.nlm.nih.gov]

16. login.medscape.com [login.medscape.com]

17. Covalent interaction of 5-nitroimidazoles with DNA and protein in vitro: mechanism of
reductive activation - PubMed [pubmed.ncbi.nlm.nih.gov]

18. News - ECHA [echa.europa.eu]

19. x-cellr8.com [x-cellr8.com]

To cite this document: BenchChem. [Safety and Handling of 4-Methyl-5-nitroimidazole: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b043955#safety-and-handling-precautions-for-4-
methyl-5-nitroimidazole]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd-tg405-2012-508.pdf
https://cdxapps.epa.gov/oms-substance-registry-services/substance-details/192971
https://www.drugfuture.com/toxic/q65-q51.html
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecdtg405.pdf
https://www.pharmacopoeia.com/content/file/products/healthandsafety/CAT-244_GB.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-5-nitroimidazole
https://pubchem.ncbi.nlm.nih.gov/compound/4-Methyl-5-nitroimidazole
https://pmc.ncbi.nlm.nih.gov/articles/PMC4501412/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4501412/
https://www.researchgate.net/publication/277410280_Studies_of_genotoxicity_and_mutagenicity_of_nitroimidazoles_Demystifying_this_critical_relationship_with_the_nitro_group
https://www.scielo.br/j/mioc/a/zNzzxbGtLH5PqfkwhLr8jjB/?lang=en
https://www.cdhfinechemical.com/images/product/msds/37_1751154800_2-METHYL-5-NITROIMIDAZOLECASNO696-23-1MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA12569&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6598759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6598759/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9540394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9540394/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9540394/
https://www.benchchem.com/pdf/Technical_Support_Center_Reducing_Isometronidazole_Cytotoxicity_In_Vitro.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568619/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1568619/
https://login.medscape.com/login/sso/getlogin?sc=ng&dc=ma&wcode=101&client=206602&scode=qmd&urlCache=aHR0cHM6Ly9yZWFkLnF4bWQuY29tL3JlYWQvNzAwMDMwNi9tZWNoYW5pc21zLW9mLXNlbGVjdGl2ZS10b3hpY2l0eS1vZi1tZXRyb25pZGF6b2xlLWFuZC1vdGhlci1uaXRyb2ltaWRhem9sZS1kcnVncw&redid=1
https://pubmed.ncbi.nlm.nih.gov/2519718/
https://pubmed.ncbi.nlm.nih.gov/2519718/
https://echa.europa.eu/view-article/-/journal_content/title/advice-on-skin-and-eye-irritation-testing-helps-reduce-animal-tests
https://x-cellr8.com/regulatory-safety-testing/skin-irritation-testing-oecd-tg439/
https://www.benchchem.com/product/b043955#safety-and-handling-precautions-for-4-methyl-5-nitroimidazole
https://www.benchchem.com/product/b043955#safety-and-handling-precautions-for-4-methyl-5-nitroimidazole
https://www.benchchem.com/product/b043955#safety-and-handling-precautions-for-4-methyl-5-nitroimidazole
https://www.benchchem.com/product/b043955#safety-and-handling-precautions-for-4-methyl-5-nitroimidazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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